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Compound of Interest

Compound Name: AZD4144

Cat. No.: B15614689

Get Quote

This guide provides troubleshooting advice and technical support for researchers interpreting

the effects of the compound designated AZD4144. It is critical to note that the identifier

"AZD4144" has been associated with two distinct molecules in scientific literature:

Osimertinib (formerly AZD9291): A third-generation Epidermal Growth Factor Receptor

(EGFR) tyrosine kinase inhibitor (TKI). Off-target effects and bypass signaling pathways are

major mechanisms of acquired resistance to this drug.[1][2][3]

AZD4144 (NLRP3 Inhibitor): A newer, potent, and selective inhibitor of the NLRP3

inflammasome currently in clinical development for inflammatory diseases.[4][5][6][7]

Given the extensive research into resistance mechanisms and off-target signaling for kinase

inhibitors, this guide will primarily focus on Osimertinib. A separate section is dedicated to the

NLRP3 inhibitor AZD4144.

Part 1: Osimertinib (EGFR Inhibitor, formerly
AZD9291)
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Osimertinib is an irreversible EGFR TKI designed to selectively inhibit both EGFR-sensitizing

mutations (Exon 19 deletions, L858R) and the T790M resistance mutation, while sparing wild-

type (WT) EGFR.[1][8][9] Unexpected experimental results often arise from acquired

resistance, which can be categorized into on-target EGFR modifications or off-target bypass

pathway activation.

Frequently Asked Questions (FAQs) & Troubleshooting
Q1: My EGFR-mutant cells, initially sensitive to osimertinib, are now showing resistance. I've

sequenced the EGFR kinase domain and found no new mutations like C797S. What are the

likely off-target mechanisms?

A1: This scenario strongly suggests the activation of "bypass" signaling pathways that render

the cells independent of EGFR signaling for survival and proliferation. These are the most

common off-target mechanisms of resistance.[2][3]

MET Amplification: This is one of the most frequent mechanisms, occurring in 15-19% of

resistant cases.[10] Amplification of the MET gene leads to overexpression and ligand-

independent activation of the MET receptor tyrosine kinase, which subsequently reactivates

downstream pathways like PI3K/AKT and MAPK/ERK.[10]

HER2 (ERBB2) Amplification: Observed in 2-5% of cases, amplification of HER2, another

member of the EGFR family, can also bypass the need for EGFR signaling.[10][11]

Alterations in Downstream Pathways: Mutations or amplifications in components

downstream of EGFR, such as KRAS, NRAS, BRAF, or PIK3CA, can lead to constitutive

pathway activation, making the inhibition of EGFR ineffective.[2][10]

Oncogenic Fusions: The emergence of gene fusions involving kinases like ALK, RET, or

FGFR can provide an alternative, potent signal for cell growth.[2]

Histologic Transformation: In a subset of cases, tumors can undergo a phenotypic switch, for

example, from non-small-cell lung cancer (NSCLC) to small-cell lung cancer (SCLC), which

has a different set of survival pathway dependencies.[2]

Troubleshooting Steps:
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Assess Key Bypass Pathways: Use Western blotting to check for hyperphosphorylation of

MET and HER2.

Screen for Gene Amplification: Perform qPCR or FISH to quantify MET and HER2 gene copy

numbers.

Broad Genomic Profiling: Use Next-Generation Sequencing (NGS) on DNA and RNA from

resistant cells to screen for mutations, amplifications, and fusions in a wide panel of cancer-

related genes.

Q2: I'm observing unexpected phenotypic changes in my cells (e.g., morphology, migration) at

osimertinib concentrations that do not fully kill the cells. Could this be a direct off-target kinase

effect?

A2: While osimertinib is highly selective for mutant EGFR over WT-EGFR, direct off-target

inhibition of other kinases is possible, though less common as a primary resistance driver.[1]

[12] A computational study predicted several potential off-target kinases for osimertinib,

including JAK3, SRC, and MAP kinases.[13] Such effects could theoretically mediate

phenotypic changes.

Troubleshooting Steps:

Perform a Kinome-wide Scan: Use a broad in vitro kinase assay panel to screen osimertinib

against hundreds of kinases to identify potential off-target interactions.[14][15]

Validate in Cells: If a potential off-target is identified, use a more specific inhibitor for that

target to see if it phenocopies the effect of osimertinib.

Dose-Response Correlation: Carefully correlate the concentration at which you see the

phenotypic change with the IC50 for EGFR inhibition versus the IC50 for potential off-targets.

If the phenotype appears at concentrations much higher than the EGFR IC50, an off-target

effect is more likely.

Data Presentation: Common Off-Target Resistance
Mechanisms
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Mechanism
Frequency (Post-
Osimertinib)

Key Downstream
Pathways
Activated

Recommended
Verification Method

MET Amplification 15-19%[10]

PI3K/AKT,

MAPK/ERK,

STAT3[10]

FISH, qPCR, Western

Blot (p-MET)

HER2 (ERBB2)

Amplification
2-5%[10][11] PI3K/AKT, MAPK/ERK

FISH, qPCR, Western

Blot (p-HER2)

KRAS/NRAS/BRAF

Mutations
~3-10% MAPK/ERK

NGS, Sanger

Sequencing

PIK3CA Mutations ~5-7% PI3K/AKT/mTOR
NGS, Sanger

Sequencing

Oncogenic Fusions

(ALK, RET, etc.)
Rare

Varies by fusion

partner
RNA-Seq, FISH

Histologic

Transformation (e.g.,

to SCLC)

~5-15%
Neuroendocrine

pathways

Immunohistochemistry

(e.g., Synaptophysin)

Experimental Protocols
Protocol 1: Western Blot for Bypass Pathway Activation

This protocol is for detecting the activation of MET or HER2 in osimertinib-resistant cells.

Cell Lysis:

Culture parental (sensitive) and resistant cells to 80-90% confluency.

Wash cells with ice-cold PBS.

Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

Quantify protein concentration using a BCA assay.
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SDS-PAGE and Transfer:

Load 20-30 µg of protein per lane on an SDS-PAGE gel.

Run the gel to separate proteins by size.

Transfer proteins to a PVDF membrane.

Immunoblotting:

Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

Incubate with primary antibodies overnight at 4°C. Use antibodies for:

Phospho-MET (Tyr1234/1235)

Total MET

Phospho-HER2 (Tyr1221/1222)

Total HER2

GAPDH or β-actin (as a loading control)

Wash the membrane 3x with TBST.

Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

Wash 3x with TBST.

Detection:

Apply an ECL substrate and visualize bands using a chemiluminescence imager.

A significant increase in the ratio of phosphorylated to total protein in resistant cells

indicates pathway activation.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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